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Compound of Interest

6-Bromo-2-chloro-3-
Compound Name:
methylquinoline

Cat. No.: B049880

An In-depth Technical Guide to the Safety and Handling of 6-Bromo-2-chloro-3-
methylquinoline

Disclaimer: As of this writing, a comprehensive, officially published Safety Data Sheet (SDS) for
6-Bromo-2-chloro-3-methylquinoline (CAS No. 13836262) is not available. The following
guide has been compiled by extrapolating data from structurally similar compounds, including
other halogenated and methylated quinolines. This information is intended to provide guidance
for trained professionals and should be used to supplement a thorough, site-specific risk
assessment. All laboratory work should be conducted with the utmost caution.

Compound Identification and Properties

6-Bromo-2-chloro-3-methylquinoline is a halogenated quinoline derivative. While specific,
experimentally determined data is scarce, the properties of related compounds suggest it is a
solid at room temperature.

Table 1: Compound Identifiers and Predicted Properties
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Property Value Source
6-bromo-2-chloro-3-

IUPAC Name o PubChem
methylquinoline

CAS Number 13836262 PubChem

Molecular Formula C10H7BrCIN PubChem

Molecular Weight 256.53 g/mol PubChem

Predicted XlogP 4.2 PubChemlLite

Appearance Solid (expected) N/A

N Sparingly soluble in water o )
Solubility General Quinoline Properties

(expected)

Hazard Identification and Classification

(Extrapolated)

The hazard profile is extrapolated from related compounds such as 6-Bromo-2-methylquinoline
and 6-Bromo-2-chloro-3-ethylquinoline. Users must handle this compound as if it possesses all
the potential hazards listed below.

Table 2: Extrapolated GHS Hazard Classification
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. Source
Hazard Hazard GHS Signal Hazard
. Compound(
Class Category Pictogram Word Statement |
S
6-Bromo-2-
methylquinoli
H302: ne[l], 6-
Acute ] )
o Category 4 | Warning Harmful if Bromo-2-
Toxicity, Oral
swallowed chloro-3-
ethylquinoline
[2]
Skin H315: 6-Bromo-2-
Corrosion/lrrit ~ Category 2 | Warning Causes skin methylquinoli
ation irritation ne[i]
6-Bromo-2-
methylquinoli
_ H318: v
Serious Eye ne[l], 6-
] ] Causes
Damage/Irrita  Category 1 corrosive Danger _ Bromo-2-
_ serious eye
tion chloro-3-
damage o
ethylquinoline
[2]
H334: May
cause allergy
) or asthma 6-Bromo-2-
Respiratory -
o Category 1 health hazard  Danger symptoms or methylquinoli
Sensitization '
breathing ne[1]
difficulties if
inhaled
Specific
H335: May
Target Organ 6-Bromo-2-
o . cause o
Toxicity Category 3 | Warning ) methylquinoli
. respiratory
(Single o ne[1]
Irritation
Exposure)
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Precautionary Measures and Personal Protective
Equipment (PPE)

Given the potential for serious eye damage, skin irritation, and respiratory effects, a stringent

approach to personal protection is mandatory.

Table 3: Recommended Personal Protective Equipment (PPE)
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Protection Type

Specification

Rationale and Remarks

Engineering Controls

Certified Chemical Fume Hood

Always handle the solid
compound and its solutions
inside a fume hood to avoid

inhalation of dust or vapors.[3]

[4]

Eye/Face Protection

ANSI Z87.1 compliant safety
glasses with side shields
(minimum). Chemical splash
goggles and a face shield are
required when handling

solutions or larger quantities.

[4]

Protects against splashes,
dust, and vapors that can
cause serious eye irritation or
damage.[3][4]

Hand Protection

Disposable nitrile gloves
(minimum). For extended
contact, double-gloving or
using thicker, chemical-
resistant gloves is

recommended.

Prevents skin contact, which
can lead to irritation.[4][5]
Always inspect gloves before
use and wash hands

thoroughly after removal.[6]

Skin and Body Protection

Long-sleeved laboratory coat.
Consider a chemically
impervious apron or suit for
larger quantities or splash
risks.[7]

Protects skin and personal
clothing from spills and
contamination.[6] Closed-toe
and closed-heel shoes are

mandatory.[4]

Respiratory Protection

Use in a fume hood is the
primary control. If engineering
controls are insufficient, a risk
assessment must be
performed to determine the
appropriate respirator (e.g.,
N95 dust mask for solids, or a

cartridge respirator for vapors).

(11518l

Avoids respiratory tract

irritation from dust or vapors.[9]
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Safe Handling, Storage, and Disposal
Handling

e Avoid all personal contact. Do not breathe dust, fumes, or vapors.[9]

Avoid the formation of dust and aerosols.[10][11]

Use only in a well-ventilated area, preferably a chemical fume hood.[3][9]

Wash hands and any exposed skin thoroughly after handling.[6]

Do not eat, drink, or smoke in the laboratory.[6]

Storage

e Store in a cool, dry, and well-ventilated place.[9]
o Keep the container tightly closed and sealed.
» Store away from incompatible materials such as strong oxidizing agents.[3]

e The storage area should be locked up and accessible only to authorized personnel.[3][9]

Disposal

e This material and its container must be disposed of as hazardous waste.

» Contact a licensed professional waste disposal service to dispose of this material.[10]
e Do not allow the product to enter drains or waterways.[10]

o Contaminated packaging should be treated as unused product.[10]

First-Aid Measures

In case of any exposure, seek immediate medical attention and show the safety data for a
related compound to the medical professional.

Table 4: First-Aid Procedures

© 2025 BenchChem. All rights reserved. 6/13 Tech Support


https://aksci.com/sds/9154DD_SDS.pdf
https://www.aaronchem.com/sds/1333252-68-8.pdf
https://www.lookchem.com/404.htm
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Safety_and_Handling_of_7_Bromo_4_chloro_8_methylquinoline.pdf
https://aksci.com/sds/9154DD_SDS.pdf
https://www.technopharmchem.com/application/uploads/files/1585383563_QUINOLINE.pdf
https://www.technopharmchem.com/application/uploads/files/1585383563_QUINOLINE.pdf
https://aksci.com/sds/9154DD_SDS.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Safety_and_Handling_of_7_Bromo_4_chloro_8_methylquinoline.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Safety_and_Handling_of_7_Bromo_4_chloro_8_methylquinoline.pdf
https://aksci.com/sds/9154DD_SDS.pdf
https://www.aaronchem.com/sds/1333252-68-8.pdf
https://www.aaronchem.com/sds/1333252-68-8.pdf
https://www.aaronchem.com/sds/1333252-68-8.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049880?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Exposure Route First-Aid Instructions

Move the person into fresh air. If not breathing,
) give artificial respiration. If breathing is difficult,
Inhalation . . S .
give oxygen. Get medical attention immediately.

[6109][12]

Immediately remove all contaminated clothing.
) Flush skin with plenty of soap and water for at
Skin Contact ) ) )
least 15 minutes. Get medical attention

immediately.[9][12][13]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Get medical
attention immediately.[6][9][12]

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion . . .
mouth with water. Get medical attention

immediately.[9]

Accidental Release and Fire-Fighting Measures
Accidental Release

o Personal Precautions: Evacuate personnel to a safe area. Wear the full PPE as described in
Section 3.0. Ensure adequate ventilation.

o Containment and Cleanup: Avoid raising dust. Carefully sweep up the solid material, or if
dissolved, absorb with an inert material (e.g., sand, vermiculite). Place into a suitable,
labeled, and closed container for disposal.[6][10]

Fire-Fighting

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[6][13]

© 2025 BenchChem. All rights reserved. 7/13 Tech Support


https://www.technopharmchem.com/application/uploads/files/1585383563_QUINOLINE.pdf
https://aksci.com/sds/9154DD_SDS.pdf
https://www.cdc.gov/niosh/npg/firstaid.html
https://aksci.com/sds/9154DD_SDS.pdf
https://www.cdc.gov/niosh/npg/firstaid.html
https://cameochemicals.noaa.gov/chemical/4380
https://www.technopharmchem.com/application/uploads/files/1585383563_QUINOLINE.pdf
https://aksci.com/sds/9154DD_SDS.pdf
https://www.cdc.gov/niosh/npg/firstaid.html
https://aksci.com/sds/9154DD_SDS.pdf
https://www.technopharmchem.com/application/uploads/files/1585383563_QUINOLINE.pdf
https://www.aaronchem.com/sds/1333252-68-8.pdf
https://www.technopharmchem.com/application/uploads/files/1585383563_QUINOLINE.pdf
https://cameochemicals.noaa.gov/chemical/4380
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049880?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Specific Hazards: Under fire conditions, hazardous decomposition products such as carbon
oxides, nitrogen oxides, and halogenated compounds may be formed.[3][14]

e Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[11]

Experimental Protocol: Safe Weighing and Solution
Preparation

This protocol outlines a standard procedure for safely handling a solid chemical of unknown or
high toxicity.

e Preparation and Planning:

o

Conduct a pre-work risk assessment.

o

Ensure the chemical fume hood is certified and functioning correctly.

o

Prepare all necessary equipment: weighing paper/boat, spatula, beaker, stir bar, solvent,
and waste container.

o

Don all required PPE as specified in Table 3, including double gloves.
e Weighing the Compound:
o Perform all manipulations within the fume hood.

o Place the analytical balance inside the fume hood if possible. If not, tare the weighing
vessel, remove it from the balance, and place it in the fume hood.

o Carefully transfer the desired amount of 6-Bromo-2-chloro-3-methylquinoline from the
stock bottle to the weighing vessel using a clean spatula.

o Close the stock bottle immediately.
o Return the covered weighing vessel to the balance to record the final weight.

e Preparing the Solution:
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o Place the weighing vessel containing the compound into a beaker with a magnetic stir bar
inside the fume hood.

o Carefully add the desired solvent to the beaker, rinsing the weighing vessel to ensure a
guantitative transfer.

o Cover the beaker (e.g., with a watch glass) and begin stirring on a magnetic stir plate.
e Cleanup and Disposal:

o Dispose of the used weighing vessel, any contaminated wipes, and the outer pair of
gloves into a designated solid hazardous waste container located within the fume hood.

o Wipe down the spatula and the work surface inside the fume hood with an appropriate
solvent and dispose of the wipes in the hazardous waste container.

o Remove PPE in the correct order, ensuring the inner gloves are the last item removed.

o Wash hands thoroughly with soap and water.

Visualizations
Hierarchy of Chemical Safety Controls

The following diagram illustrates the hierarchy of controls, a fundamental concept for
minimizing chemical exposure. More effective controls are at the top, and reliance on controls
at the bottom of the pyramid should be minimized.
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(Protect the worker with personal equipment) (Physically remove the hazard)
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(Replace with a less hazardous substance)

Engineering Controls
(Isolate people from the hazard - e.g., Fume Hood)
Administrative Controls

(Change the way people work - e.g., SOPs, Training)

Least Effective

Click to download full resolution via product page

Caption: The Hierarchy of Controls, prioritizing the most effective safety measures.

Experimental Workflow for Safe Handling

This workflow provides a logical sequence of steps for researchers handling potentially
hazardous compounds.
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Caption: A generalized workflow for the safe handling of hazardous research chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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